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Cat. No.: B1250047 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear isomer Xenon-131m

(¹³¹ᵐXe), focusing on its half-life and detailed decay characteristics. The information is intended

to serve as a valuable resource for professionals in research, science, and drug development

who may encounter this radionuclide in contexts such as nuclear medicine,

radiopharmaceutical quality control, and environmental monitoring.

Core Decay Properties of Xenon-131m
Xenon-131m is a metastable isotope of Xenon that decays via isomeric transition (IT) to its

stable ground state, Xenon-131.[1][2] This process involves the emission of a gamma-ray or,

more frequently, internal conversion electrons. The decay is characterized by a well-defined

half-life, making it a useful calibration source.

Table 1: Summary of Xenon-131m Half-life and Decay
Mode
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Parameter Value Uncertainty

Half-life (t₁⸝₂) (days) 11.962 ± 0.020

Decay Mode Isomeric Transition (IT) -

Daughter Nuclide ¹³¹Xe (Stable) -

Q-value (keV) 163.930 ± 0.008

Data sourced from the Laboratoire National Henri Becquerel (LNHB/CEA) Table de

Radionucléides.[3][4][5]

Radiation Emissions
The decay of Xenon-131m results in the emission of gamma rays, X-rays, and internal

conversion electrons. The 163.930 keV gamma transition is highly converted, meaning the

energy is often transferred to an orbital electron, which is then ejected.[3]

Table 2: Gamma and X-ray Emissions
Radiation Type Energy (keV) Intensity (%)

Gamma (γ) 163.930 1.942

X-ray (Kα₁) 29.779 28.7

X-ray (Kα₂) 29.459 15.5

X-ray (Kβ) 33.6 (weighted mean) 8.54

X-ray (L) 3.6 - 5.3 8.12

Intensities are given as the number of photons per 100 disintegrations of Xenon-131m.[3][4]

Table 3: Internal Conversion Electron Emissions
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Electron Shell Energy (keV) Intensity (%)

K-shell 129.4 6.9

L-shell 158.5 - 159.2 75.8

M-shell 162.9 - 163.4 -

N+O+... shells 163.8 - 163.9 -

Intensities are given as the number of electrons per 100 disintegrations of Xenon-131m.[3][6]

Table 4: Internal Conversion Coefficients
Shell Coefficient (α)

K (αK) 31.6

L (αL) 14.75

M (αM) 3.38

Total (αT) 50.5

The high total internal conversion coefficient indicates that for every gamma-ray emitted,

approximately 50.5 internal conversion electrons are emitted.[3]

Decay Scheme
The decay of Xenon-131m proceeds from its metastable state at an excitation energy of

163.930 keV to the stable ground state of Xenon-131.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1250047?utm_src=pdf-body
http://www.lnhb.fr/nuclides/Xe-131m_tables.pdf
https://www.researchgate.net/figure/The-strongest-decay-modes-for-131m-Xe-133m-Xe-133-Xe-and-135-Xe-5_fig1_314049909
http://www.lnhb.fr/nuclides/Xe-131m_tables.pdf
https://www.benchchem.com/product/b1250047?utm_src=pdf-body
https://www.benchchem.com/product/b1250047?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decay Scheme of Xenon-131m
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Caption: Decay path of Xenon-131m to stable Xenon-131.

Experimental Protocols
The determination of the half-life and decay properties of Xenon-131m involves several key

experimental techniques.

Half-life Measurement
A common method for half-life determination is gamma-ray spectroscopy over an extended

period.

Methodology:

Source Preparation: A gaseous sample of Xenon-131m is contained in a sealed ampoule.

The ¹³¹ᵐXe can be produced from the decay of Iodine-131.[7]

Detection System: A high-purity germanium (HPGe) detector is used due to its excellent

energy resolution. The detector is shielded to reduce background radiation.

Data Acquisition: The gamma-ray spectrum is acquired at regular intervals over a period of

several half-lives (e.g., 60-90 days). The net peak area of the 163.930 keV gamma-ray is

recorded at each time point.
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Data Analysis: The natural logarithm of the net peak area is plotted against time. A linear

least-squares fit is applied to the data points. The decay constant (λ) is the negative of the

slope of this line. The half-life is then calculated using the formula: t₁⸝₂ = ln(2)/λ.

Workflow for Half-life Determination

Sample Preparation Data Acquisition Data Analysis

¹³¹ᵐXe Gas Source HPGe Detector Multi-Channel Analyzer Gamma-ray Spectra vs. Time Calculate Net Peak Area of 163.9 keV Plot ln(Area) vs. Time Linear Least-Squares Fit Calculate Half-life

Click to download full resolution via product page

Caption: Experimental workflow for Xenon-131m half-life measurement.

Gamma and Electron Spectroscopy
To characterize the emissions of Xenon-131m, gamma-ray and internal conversion electron

spectroscopy are employed.

Methodology:

Gamma-ray Spectroscopy:

An energy-calibrated HPGe detector is used to measure the gamma-ray spectrum.

The energies of the emitted gamma and X-rays are determined from their peak positions.

The emission intensities are calculated from the net peak areas and the detector efficiency

at those energies.

Internal Conversion Electron Spectroscopy:

A magnetic spectrometer or a silicon detector (e.g., Si(Li)) is used to measure the energy

of the conversion electrons.
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The intensity of the conversion electron peaks relative to the gamma-ray peak allows for

the determination of the internal conversion coefficients.

Coincidence Measurements:

Beta-gamma coincidence counting can be used to distinguish the emissions of Xenon-
131m from other co-present radionuclides.[8][9] This technique is particularly useful in

complex spectra. A plastic scintillator for beta/electron detection is used in conjunction with

an HPGe or NaI(Tl) detector for gamma detection. Events that occur in both detectors

within a short time window are recorded.

Relevance for Drug Development Professionals
While Xenon-131m does not have direct therapeutic or diagnostic applications in drug

development, its presence and properties are relevant in several areas:

Radiopharmaceutical Quality Control: Iodine-131 is a commonly used radionuclide in both

therapy and diagnostics. Xenon-131m is a decay product of Iodine-131.[10][11] Therefore,

monitoring for the characteristic 163.930 keV gamma-ray of Xenon-131m can be a quality

control measure for aged Iodine-131 radiopharmaceuticals.

Calibration of Radiation Detectors: The well-defined gamma-ray energy of Xenon-131m at

163.930 keV makes it a useful calibration source for gamma-ray spectrometers, such as

HPGe detectors, which are critical instruments in radiopharmaceutical research and quality

assurance.[7]

Environmental Monitoring: The production of medical isotopes, such as Iodine-131, can lead

to the release of Xenon-131m into the atmosphere.[11] Understanding its decay properties

is important for environmental monitoring and for distinguishing medical isotope production

signals from other sources in the context of nuclear surveillance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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